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Compound of Interest

Compound Name: 2-Chloro-4-hydrazinylbenzoic acid

CAS No.: 700795-33-1

Cat. No.: B1597874 Get Quote

Part 1: Hazard Profiling & Chemical Identity
Objective: Immediate identification of chemical risks to determine handling constraints.

2-Chloro-4-hydrazinylbenzoic acid is a bifunctional molecule containing both a carboxylic

acid and a hydrazine moiety on a chlorinated benzene ring. This unique structure presents a

dual hazard: the acidity of the benzoate and the reducing power/instability of the hydrazine

group.
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Property Specification

Chemical Name 2-Chloro-4-hydrazinylbenzoic acid

CAS Number 5324-77-6

Molecular Formula C₇H₇ClN₂O₂

Molecular Weight 186.59 g/mol

Primary Hazards
Skin/Eye Irritant, Suspected Carcinogen

(Hydrazine derivative), Reducing Agent

RCRA Waste Classification
Non-Listed (Treat as Characteristic Waste:

Toxic/Reactive) or Halogenated Organic

Incompatibility
Strong Oxidizers (e.g., Nitric Acid,

Permanganates), Strong Bases, Acid Chlorides

Critical Safety Warning: Do NOT mix this compound with oxidizing acids (Nitric, Chromic) or

hypochlorites (Bleach) in bulk.[1] While hypochlorites are used for controlled deactivation (see

Part 4), uncontrolled mixing can generate toxic chloramines, nitrogen gas, and excessive heat.

[1]

Part 2: Waste Stream Segregation Logic
Objective: Prevent cross-contamination and dangerous incompatibilities in the waste

accumulation area.

Proper segregation is the first line of defense. As a halogenated organic, this compound

requires specific incineration protocols to prevent the formation of dioxins during disposal.[1]

Segregation Decision Tree (DOT Visualization)
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Waste Generation Source

Physical State?

Solid Waste
(Powder/Crystals)

Liquid Waste
(Mother Liquor/Solvent)

Spill / Residue
(Glassware)

Container: HDPE Wide-Mouth
Label: 'Toxic Solid - Halogenated'

Solvent Type?

Chemical Deactivation
(See Protocol Below)

Final Disposal:
High-Temp Incineration

Stream A: Halogenated Organics
(DCM, Chloroform mixtures)

Contains Halogens

Stream B: Non-Halogenated Organics
(Methanol, Ethyl Acetate)

No Halogens

Click to download full resolution via product page

Figure 1: Decision logic for segregating 2-Chloro-4-hydrazinylbenzoic acid waste streams.

Note that even if dissolved in non-halogenated solvents, the presence of the Cl- atom in the

solute technically classifies the mixture as halogenated waste in many jurisdictions.

Part 3: Chemical Deactivation Protocol (Spills &
Residues)
Objective: Chemically destroy the reactive hydrazine moiety on glassware or small spills before

disposal.
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Scope: This procedure is for trace residues (cleaning glassware) or minor spills (<5g). Bulk

waste should be packed as-is for incineration.[1]

The Mechanism
The hydrazine group (-NHNH₂) is a strong reducing agent. We utilize a controlled oxidation

reaction to convert it into nitrogen gas (N₂) and water.

Reaction Logic:

Step-by-Step Deactivation Procedure
Reagents Required:

Dilute Sodium Hypochlorite (Bleach, <5% concentration).[2]

Ice bath.

Starch-iodide paper (indicator).
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Step Action Scientific Rationale

1. Preparation

Dissolve residue/spill in water

or dilute NaOH. Place flask in

an ice bath.

The hydrazine oxidation is

highly exothermic. Cooling

prevents thermal runaway or

boiling.

2. Titration
Slowly add dilute bleach

dropwise with stirring.

Control: Prevents rapid

evolution of

gas which could splash

hazardous material.

3. Validation

Continue adding bleach until

the solution maintains a faint

yellow tint or tests positive

(blue/black) on starch-iodide

paper.

Excess oxidant ensures

complete destruction of the

hydrazine moiety.

4. Quenching

Allow to stand for 30 minutes.

If excess bleach remains, add

a small amount of Sodium

Thiosulfate.[1]

Neutralizes remaining oxidizer

to prevent downstream

reactions in the waste

container.

5. Disposal

Adjust pH to 7-9. Transfer to

Halogenated Aqueous Waste

container.

The final product is a

chlorinated aromatic derivative

(likely 2-chlorobenzoic acid or

similar), which is still a

regulated halogenated waste.

[1]

Warning: Perform this entire operation in a Fume Hood. The reaction may generate small

amounts of chloramines or volatile chlorinated organics.

Part 4: Professional Disposal Logistics
Objective: Compliance with federal (RCRA) and local regulations for final off-site removal.

Containerization
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Solids: Double-bagged in polyethylene bags, placed inside a wide-mouth HDPE drum.

Liquids: Glass or chemically resistant plastic (HDPE/Teflon). Do not use metal cans

(corrosion risk from the acidic functionality).

Venting: Use vented caps if there is any suspicion of residual hydrazine activity to prevent

pressure buildup.

Labeling Requirements
Labels must be GHS compliant and explicitly state:

Chemical Name: 2-Chloro-4-hydrazinylbenzoic acid.

Hazard Class: Toxic, Irritant.[1][3]

Constituents: List the solvent % if in solution.

Tag: "Contains Halogens" (Critical for the incineration facility).

Final Fate: Incineration
The only acceptable final disposal method for this compound is High-Temperature Incineration.

Why? The chlorine atom requires incineration at temperatures >1000°C with specific

residence times and scrubbers to capture Hydrogen Chloride (HCl) gas and prevent the

formation of Polychlorinated Dibenzodioxins (PCDDs).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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